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Abstract

2,2-Difluoro-1,3-dimethylimidazolidine (DFI) is a versatile and thermally stable deoxo-
fluorinating agent.[1] It is primarily utilized for the efficient conversion of alcohols to
monofluorides and aldehydes or ketones to gem-difluorides under mild reaction conditions.[1]
This guide provides an in-depth overview of DFI, including its chemical and physical properties,
synthesis, reaction mechanisms, and applications in organic synthesis, with a particular focus
on its role in drug development. Detailed experimental protocols and quantitative data are
presented to facilitate its practical application in the laboratory.

Introduction

The introduction of fluorine atoms into organic molecules can significantly alter their biological
properties, including metabolic stability, lipophilicity, and binding affinity. This has made
fluorination a critical strategy in the development of pharmaceuticals and agrochemicals. 2,2-
Difluoro-1,3-dimethylimidazolidine (DFI) has emerged as a valuable reagent in this field,
offering a safe and effective method for the synthesis of fluorinated compounds.

Chemical and Physical Properties
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DFl is a clear liquid that is classified as a flammable and corrosive substance.[2][3] It is
essential to handle this reagent in a well-ventilated fume hood with appropriate personal
protective equipment.

Table 1: Physical and Chemical Properties of DFI

Property Value Reference(s)
CAS Number 220405-40-3 [2]
Molecular Formula CsHioF2N2 [2]
Molecular Weight 136.14 g/mol [2]
Appearance Clear liquid [3]
Density 1.096 g/cm3 [2]
Boiling Point 67.1 °C at 760 mmHg [3]
Flash Point 40 °C [2]
Storage Refrigerator (2-8 °C) [4]

Synthesis of 2,2-Difluoro-1,3-dimethylimidazolidine
(DFI)

The synthesis of DFI is not extensively detailed in readily available literature, with the seminal
work by Hayashi et al. being the primary reference. The synthesis generally involves the
reaction of 1,3-dimethylurea with a fluorinating agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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